Cas no 946346-28-7 (N-1-(4-fluorobenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl-2,5-dimethylbenzene-1-sulfonamide)

• Product Name: N-1-(4-fluorobenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl-2,5-dimethylbenzene-1-sulfonamide
• CAS No: 946346-28-7
• MF: C₂₃H₂₃FN₂O₄S₂
• MW: 474.568126916885
• CID: 5514133
• Update Time: 2025-07-17

N-1-(4-fluorobenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl-2,5-dimethylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-[1-(4-fluorophenyl)sulfonyl-3,4-dihydro-2H-quinolin-6-yl]-2,5-dimethylbenzenesulfonamide
• N-1-(4-fluorobenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl-2,5-dimethylbenzene-1-sulfonamide

• Inchi： 1S/C23H23FN2O4S2/c1-16-5-6-17(2)23(14-16)31(27,28)25-20-9-12-22-18(15-20)4-3-13-26(22)32(29,30)21-10-7-19(24)8-11-21/h5-12,14-15,25H,3-4,13H2,1-2H3
• InChI Key： MQRVONLPFJFJLF-UHFFFAOYSA-N
• SMILES： C1(S(NC2C=CC3=C(C=2)CCCN3S(C2=CC=C(F)C=C2)(=O)=O)(=O)=O)=CC(C)=CC=C1C

Additional information on N-1-(4-fluorobenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl-2,5-dimethylbenzene-1-sulfonamide

Research Brief on N-1-(4-fluorobenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl-2,5-dimethylbenzene-1-sulfonamide (CAS: 946346-28-7)

The compound N-1-(4-fluorobenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl-2,5-dimethylbenzene-1-sulfonamide (CAS: 946346-28-7) has recently emerged as a subject of significant interest in chemical biology and medicinal chemistry research. This sulfonamide derivative, with its unique structural features combining a tetrahydroquinoline core with dual sulfonamide functionalities, represents a promising scaffold for drug discovery efforts targeting various disease pathways.

Recent studies have focused on elucidating the compound's mechanism of action and potential therapeutic applications. Structural analysis reveals that the molecule's conformation allows for optimal interaction with biological targets, particularly those involving sulfonamide-binding domains. The presence of both electron-withdrawing (fluorobenzenesulfonyl) and electron-donating (dimethylbenzene) groups contributes to its interesting electronic properties and binding characteristics.

In vitro studies conducted in 2023 demonstrated that this compound exhibits selective inhibition against several kinase targets implicated in inflammatory and oncogenic pathways. Particularly noteworthy is its activity against protein kinases involved in cell cycle regulation, with IC50 values in the low micromolar range. The compound's dual sulfonamide structure appears to contribute to its enhanced target binding compared to mono-sulfonamide analogs.

Pharmacokinetic evaluations of 946346-28-7 have shown promising results regarding metabolic stability and membrane permeability. The tetrahydroquinoline moiety appears to confer improved bioavailability compared to similar compounds with fully aromatic systems. Recent formulation studies have explored various salt forms to optimize solubility and dissolution properties for potential therapeutic applications.

Ongoing research is investigating structure-activity relationships (SAR) around this core structure, with particular attention to modifications at the 4-fluorobenzenesulfonyl and 2,5-dimethylbenzene positions. Preliminary results suggest that subtle changes in these substituents can significantly influence both potency and selectivity profiles against different biological targets.

From a synthetic chemistry perspective, recent advances have improved the efficiency of producing 946346-28-7, with new catalytic methods enabling higher yields and purity. These developments are crucial for scaling up production for further biological evaluation and potential preclinical development.

Future research directions for this compound class include expanded target screening, detailed mode-of-action studies, and exploration of combination therapies. The unique structural features of N-1-(4-fluorobenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl-2,5-dimethylbenzene-1-sulfonamide continue to make it a valuable chemical probe for understanding sulfonamide-protein interactions and developing novel therapeutic agents.